Cas no 142559-11-3 ((R)-1-(Benzyloxy)butan-2-amine)

• Product Name: (R)-1-(Benzyloxy)butan-2-amine
• CAS No: 142559-11-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 153878
• PubChem ID: 2733100
• Update Time: 2025-04-19

(R)-1-(Benzyloxy)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Benzyloxy)butan-2-amine
• (R)-(-)-2AMINO-1-BENZYLOXYBUTAN(1-BENZYLOXYMETHYL-PROPYLAMINE)
• (R)-(-)-2-AMINO-1-BENZYLOXYBUTANE
• 2-Butanamine,1-(phenylmethoxy)-, (2R)-
• (R)-1-(benzyloxymethyl)propylamine
• SCHEMBL9066577
• (2R)-1-phenylmethoxybutan-2-amine
• 2-Butanamine,1-(phenylmethoxy)-,(2R)-
• 142559-11-3
• (2R)-1-(benzyloxy)butan-2-amine
• MFCD00800550
• AKOS015891573
• (R)-(-)-2-amino-1-benzyloxybutane, AldrichCPR

• Inchi： 1S/C11H17NO/c1-2-11(12)9-13-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9,12H2,1H3/t11-/m1/s1
• InChI Key： DFQWOAPAERBEID-LLVKDONJSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@@H](CC)N

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.0020 (rough estimate)
• Boiling Point: 80 °C (0.1 mmHg)
• Refractive Index: 1.5055-1.5075
• PSA: 35.25000
• LogP: 2.64080

(R)-1-(Benzyloxy)butan-2-amine Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25